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An In-depth Technical Guide to the Fundamental Nuclear Properties of Uranium-235

Uranium-235 (3°U) is a primordial isotope of uranium and a cornerstone of nuclear technology.
Comprising approximately 0.72% of natural uranium, it is the only naturally occurring fissile
nuclide, meaning it can sustain a nuclear chain reaction with thermal (slow) neutrons.[1][2][3]
This unique characteristic makes it indispensable for both nuclear power generation and
nuclear weaponry.[1][4] This guide provides a detailed overview of its core nuclear properties,
decay characteristics, and fission data, along with the experimental methodologies used for
their determination.

Core Nuclear Properties

The fundamental properties of the Uranium-235 nucleus define its behavior and potential
applications. These intrinsic characteristics have been determined through various
experimental techniques, primarily mass spectrometry for atomic mass and various radiometric
and spectroscopic methods for other properties.[5][6]
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Property Value Units
Protons (2) 92 -

Neutrons (N) 143 -

Atomic Mass 235.043928 Da

Mass Excess 40914.062 £ 1.970 keV
Binding Energy 1783870.285 + 1.996 keV

Spin 7/2- ;

Natural Abundance ~0.7204 % by mass
Critical Mass (untampered 56 kg

sphere)

Sources:[2][3][5][6][7]

Radioactive Decay

Uranium-235 undergoes radioactive decay primarily through alpha emission, initiating a long

decay chain that concludes with the stable isotope Lead-207 (2°’Pb).[1][8] It also has a very

rare spontaneous fission decay mode.[9][10]

Property Value Units
Half-Life 7.04 x 108 years
Primary Decay Mode Alpha (a) Decay -
Alpha Decay Energy 4.679 MeV

Decay Product

Thorium-231 (231Th)

Spontaneous Fission

Branching Ratio

7.2x107°

%

Sources:[1][2][8][9][11]
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The Uranium-235 decay chain, also known as the Actinium series, involves a sequence of
alpha and beta decays.
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Uranium-235 (25U)
704 million years

Thorium-231 (231Th)
25.5 hours

Protactinium-231 (®'Pa)
32,800 years

Actinium-227 (27Ac)
21.8 years

B~ (98.6%)

Thorium-227 (27Th)
18.7 days

Radium-223 (22Ra)
11.4 days

Radon-219 (2*°Rn)
4.0 seconds

Polonium-215 (?**Po)
1.78 milliseconds

Lead-211 (21Pb)
36.1 minutes

Bismuth-211 (211Bi)
2.14 minutes

Thallium-207 (2°7Tl)
4.77 minutes

Lead-207 (2°’Pb)
Stable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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